7-(4-Ethoxyphenyl)-5-(2-hydroxyethylsulfanyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
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Overview
Description
This compound is a pyrimidine derivative, which is a class of compounds containing a pyrimidine ring, a six-membered heterocyclic ring with two nitrogen atoms and four carbon atoms. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
The synthesis of such compounds often involves substitution, acylation, cyclization, and acidification reactions . The synthesized target compounds are usually confirmed by FT-IR, 1H NMR, 13C NMR and HRMS spectral analyses .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed by X-ray diffraction, which can reveal the configuration of different groups in the molecule .Chemical Reactions Analysis
The chemical reactions involving pyrimidine derivatives are complex and can involve several steps. These reactions can be influenced by various factors such as temperature, pressure, and the presence of catalysts .Scientific Research Applications
Structural Characteristics and Synthesis
Pyrimidine derivatives, including the one , have been extensively studied for their unique structural characteristics. For instance, the study by Trilleras et al. (2009) on various 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, including those with similar molecular structures to the compound , highlights the importance of hydrogen bonding and π-π stacking interactions in determining their crystal structures. These interactions are crucial for the stability and reactivity of such compounds, making them of interest in materials science and catalysis research (Trilleras, Quiroga, Cobo, Hursthouse, & Glidewell, 2009).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
7-(4-ethoxyphenyl)-5-(2-hydroxyethylsulfanyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O4S/c1-4-26-12-7-5-11(6-8-12)14-19-15-13(16(20-14)27-10-9-23)17(24)22(3)18(25)21(15)2/h5-8,23H,4,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTEUOHAMVGWCKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCCO)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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